1,3,5-Triazine-2,4,6-triamine, N,N',N''-tris(2-aminoethyl)-
Overview
Description
1,3,5-Triazine-2,4,6-triamine, also known as melamine, is an organic compound with the formula C3H6N6 . It is a derivative of 1,3,5-triazine, with three amino groups (NH2) replacing the three hydrogen atoms in the original molecule . It is a six-membered heterocyclic aromatic ring, one of several isomeric triazines . This compound is used industrially and is also an impurity of the widely used anti-diabetic drug, metformin .
Synthesis Analysis
The synthesis of 1,3,5-Triazine-2,4,6-triamine involves the trimerization of certain nitriles such as cyanogen chloride or cyanamide . Another method involves the reaction of an alkyl or aryl amidine with phosgene . A specific synthesis method for a similar compound involves the reaction of aniline with dicyandiamide .Molecular Structure Analysis
The molecular structure of 1,3,5-Triazine-2,4,6-triamine is planar, with a molecular weight of 126.1199 . The IUPAC Standard InChI is InChI=1S/C3H6N6/c4-1-7-2(5)9-3(6)8-1/h(H6,4,5,6,7,8,9) .Chemical Reactions Analysis
The chemical reactions involving 1,3,5-Triazine-2,4,6-triamine are diverse. For instance, the oxidation of lateral moieties and the destruction of the heterocyclic ring lead to the formation of CO2 and H2O molecules . Another reaction involves the substitution of Cl by primary amines on the substrate .Physical and Chemical Properties Analysis
1,3,5-Triazine-2,4,6-triamine is a white crystalline solid with a melting point of 81 to 83 °C . It has a molecular weight of 126.1199 . The compound is sensitive to water .Safety and Hazards
Properties
IUPAC Name |
2-N,4-N,6-N-tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21N9/c10-1-4-13-7-16-8(14-5-2-11)18-9(17-7)15-6-3-12/h1-6,10-12H2,(H3,13,14,15,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HQGTWWCBHCWCKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNC1=NC(=NC(=N1)NCCN)NCCN)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21N9 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30545378 |
Source
|
| Record name | N~2~,N~4~,N~6~-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30545378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
103658-99-7 |
Source
|
| Record name | N~2~,N~4~,N~6~-Tris(2-aminoethyl)-1,3,5-triazine-2,4,6-triamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30545378 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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